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For Research, Scientific, and Drug Development Professionals

Disclaimer

The following application notes and protocols are intended for research and drug development
purposes only. Tenonitrozole is an antiprotozoal agent, and its use in food-producing animals
may be subject to regulatory restrictions in various jurisdictions. All experimental procedures
involving animals must be conducted in accordance with institutional and national guidelines for
animal welfare.

Introduction

Tenonitrozole is a nitroimidazole-based antiprotozoal agent.[1][2] Like other compounds in its
class, it is believed to act as a prodrug that, once ingested by a protozoan, is reduced to form
reactive nitro radical anions.[1] These radicals are highly reactive and cause extensive damage
to the protozoal DNA, leading to strand breakage and cell death.[1] This mechanism of action
makes it a potential candidate for the treatment of protozoal diseases in poultry, such as
histomoniasis (blackhead disease), which is caused by Histomonas meleagridis.[3][4]

The administration of therapeutic agents via drinking water is a common and effective method
for flock-wide treatment in commercial poultry operations.[5] However, the efficacy and safety
of this method are highly dependent on the physicochemical properties of the drug, including its
water solubility and stability, as well as its pharmacokinetic and pharmacodynamic profiles in
the target species.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1682745?utm_src=pdf-interest
https://www.benchchem.com/product/b1682745?utm_src=pdf-body
https://www.benchchem.com/product/b1682745?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tenonitrozole
https://en.wikipedia.org/wiki/Tenonitrozole
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tenonitrozole
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tenonitrozole
https://eng.vjas.vn/index.php/vjas/article/view/142
https://www.msdvetmanual.com/poultry/histomoniasis/histomoniasis-in-poultry
https://pmc.ncbi.nlm.nih.gov/articles/PMC9120919/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This document provides an overview of the available data on tenonitrozole and outlines
generalized protocols for its evaluation and administration in poultry drinking water. It is
important to note that publicly available data specifically on the use of tenonitrozole in poultry
is limited. Therefore, some of the following protocols are based on general principles of
veterinary drug development and data from related nitroimidazole compounds.

Physicochemical Properties of Tenonitrozole

A key consideration for the administration of any drug in drinking water is its solubility and
stability in an aqueous solution.

Table 1: Physicochemical Properties of Tenonitrozole

Property Value Reference
Molecular Formula CsHsN30sS:2 [6]
Molecular Weight 255.27 g/mol [2]

Melting Point 255.5°C [6]

Water Solubility 37.2 pg/mL [6]
Appearance Data not available

pKa Data not available

LogP 2.96 [6]

The low water solubility of tenonitrozole (37.2 ug/mL) presents a significant challenge for its
administration in drinking water and may necessitate the use of solubilizing agents or the
development of a specialized formulation.[6]

Proposed Mechanism of Action and Signaling
Pathway

Tenonitrozole, as a nitroimidazole, exerts its antiprotozoal effect through a multi-step process
within the target protozoan cell. The drug is selectively toxic to anaerobic or microaerophilic
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organisms because it requires enzymatic reduction to become active, a process that occurs
efficiently in these organisms.[1]
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Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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